Cas no 1483-67-6 (2-Heptynoic acid)

2-Heptynoic acid structure
2-Heptynoic acid structure
Product Name:2-Heptynoic acid
CAS No:1483-67-6
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00014372
CID:158471
PubChem ID:73869
Update Time:2025-09-22

2-Heptynoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Heptynoic acid
    • hept-2-ynoic acid
    • TIMTEC-BB SBB008798
    • 2-HEPTYNOIC ACID 97+%
    • MDL： MFCD00014372
    • Inchi： 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h2-4H2,1H3,(H,8,9)
    • InChI Key： UEERQXQKEJPYBR-UHFFFAOYSA-N
    • SMILES： OC(C#CCCCC)=O

Computed Properties

  • Exact Mass: 126.06800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,98 g/cm3
  • Melting Point: -3.32°C (estimate)
  • Boiling Point: 141°C/24mmHg
  • Refractive Index: 1.4590-1.4620
  • PSA: 37.30000
  • LogP: 1.26460
  • Solubility: Not determined

2-Heptynoic acid Security Information

2-Heptynoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Heptynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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